Ethyl 3-amino-4-methylbenzoate
Overview
Description
Ethyl 3-amino-4-methylbenzoate, also known as Benzoic acid, 3-amino-4-methyl-, ethyl ester, is a compound with the molecular formula C10H13NO2 and a molecular weight of 179.216 . It is used as an impurity reference material and falls under the category of kinase inhibitors .
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-4-methylbenzoate consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The compound’s structure can be represented by the linear formula C10H13NO2 .Physical And Chemical Properties Analysis
Ethyl 3-amino-4-methylbenzoate is a neat compound . It has a molecular weight of 179.216 . The compound is expected to have high GI absorption and is BBB permeant . It is also predicted to be very soluble .Scientific Research Applications
It’s worth noting that “Ethyl 3-amino-4-methylbenzoate” is a part of the Nilotinib Hydrochloride Monohydrate API family, which suggests that it might be used in the development of kinase inhibitors . Kinase inhibitors are a type of drug that blocks certain proteins called kinases, which can prevent cancer cells from growing.
Organic Synthesis
This compound can be used as a building block in the synthesis of more complex organic molecules . Its amine group can participate in a variety of reactions, such as condensation with carboxylic acids to form amides, or reaction with isocyanates to form ureas.
Pharmaceutical Research
As part of the Nilotinib Hydrochloride Monohydrate API family, it might be used in the development of kinase inhibitors . These drugs block certain proteins called kinases, which can prevent cancer cells from growing.
Chemoinformatics and Drug Design
The compound’s physicochemical properties, such as its number of heavy atoms, fraction Csp3, number of rotatable bonds, and number of H-bond acceptors and donors, make it a potential candidate for drug design . Its GI absorption is high, and it is BBB permeant , which means it could potentially cross the blood-brain barrier, a property that is desirable in certain drug design contexts.
Molecular Modeling
The compound could be used in molecular modeling studies. Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations .
Safety Testing
The compound could be used in safety testing. It has been classified with a signal word of “Warning” and has hazard statements of H302-H315-H319-H335 .
Chemical Education
This compound could be used in chemical education for teaching purposes, such as demonstrating different types of chemical reactions or illustrating concepts in organic chemistry .
Safety And Hazards
Ethyl 3-amino-4-methylbenzoate is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
ethyl 3-amino-4-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNBNDUVWQEKNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30504228 |
Source
|
| Record name | Ethyl 3-amino-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30504228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-methylbenzoate | |
CAS RN |
41191-92-8 |
Source
|
| Record name | Ethyl 3-amino-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30504228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-Amino-4-methylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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